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Abstract
The dipeptide L-alanyl-L-histidine (Ala-His), a simple molecule composed of alanine and

histidine, is emerging as a compound of interest in biochemical and pharmacological research.

While extensive research has focused on related histidine-containing dipeptides such as

carnosine (β-alanyl-L-histidine), the specific biological functions of Ala-His are less well-

defined. This technical guide provides a comprehensive overview of the current understanding

of Ala-His, focusing on its core biological activities, particularly its role in metal ion chelation

and antioxidant processes. Drawing on comparative studies with structurally similar peptides,

this document outlines putative mechanisms of action, details relevant experimental protocols,

and presents available quantitative data to support further investigation into the therapeutic

potential of Ala-His.

Introduction
Histidine-containing dipeptides (HCDs) are a class of naturally occurring molecules known for

their diverse physiological roles, including pH buffering, antioxidant activity, and metal ion

chelation.[1][2] Carnosine, the most studied of these, has demonstrated protective effects

against oxidative stress-related conditions.[3] Ala-His, a structurally simpler analogue, is

hypothesized to share some of these properties due to the presence of the imidazole ring in the

histidine residue, which is crucial for its chemical reactivity.[4] Recent research, particularly in

the context of neurodegenerative diseases like Alzheimer's, has begun to shed light on the
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specific contributions of Ala-His to cellular protection.[5][6][7] This guide synthesizes the

available evidence to provide a detailed understanding of the biological functions of Ala-His.

Core Biological Functions
The primary biological functions attributed to Ala-His are its ability to chelate metal ions and its

capacity to scavenge reactive oxygen species (ROS), thereby mitigating oxidative stress.

Metal Ion Chelation
The imidazole ring of the histidine residue in Ala-His is an effective ligand for transition metal

ions such as copper (Cu²⁺) and iron (Fe²⁺).[8] These metals, in their free form, can participate

in Fenton and Haber-Weiss reactions, leading to the generation of highly damaging hydroxyl

radicals.[4] By sequestering these metal ions, Ala-His can prevent this radical formation.

A key study investigating the copper-binding properties of the Ala-His-His (AHH) peptide in the

context of Alzheimer's disease used Ala-His (AH) as a parent compound for comparison.[5][7]

The study demonstrated that while AHH was a more potent copper chelator, Ala-His also

possessed the ability to bind copper ions.

Antioxidant Activity
The antioxidant properties of Ala-His are multifaceted, involving both direct scavenging of ROS

and indirect antioxidant effects through metal ion chelation. The imidazole ring can directly

quench free radicals.[4]

Comparative studies with other histidine-containing peptides suggest that the antioxidant

capacity is a common feature of this class of molecules.[1] While direct quantitative data for

Ala-His in various antioxidant assays is limited, its structural similarity to known antioxidants

implies a potential for similar activity.

Quantitative Data
Quantitative data specifically for Ala-His is sparse in the literature. The following table

summarizes comparative data from a study on the Ala-His-His peptide, which provides the

most direct quantitative insights into the activity of Ala-His currently available.
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Parameter Ala-His (AH) Ala-His-His (AHH) Notes

Copper (II) Binding

Affinity (log K)
Weaker than AHH Stronger than AH

The study indicates a

lower affinity for Ala-

His compared to Ala-

His-His, though a

specific value for Ala-

His is not provided.

ROS Production

Inhibition

Less effective than

AHH

More effective than

AH

Inhibition of reactive

oxygen species (ROS)

production in the

presence of Cu(Aβ)

and ascorbate.

Table 1: Comparative Quantitative Data for Ala-His and Ala-His-His. Data is inferred from

Gonzalez et al., 2022.[5][7]

Signaling Pathways
Direct signaling pathways specifically modulated by Ala-His have not yet been elucidated.

However, based on its established roles in metal ion chelation and ROS scavenging, a putative

signaling pathway can be proposed. By reducing oxidative stress, Ala-His could indirectly

influence multiple downstream signaling cascades that are sensitive to the cellular redox state.
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Putative Signaling Pathway Influenced by Ala-His

Ala-His Dipeptide

Transition Metal Ions
(e.g., Cu²⁺, Fe²⁺)

Chelation

Reactive Oxygen Species
(ROS)

Scavenging

Catalysis

Cellular Oxidative Stress

NF-κB Signaling

Activation

MAPK Signaling

Activation

Inflammatory Response Apoptosis

 

Solid-Phase Synthesis of Ala-His

1. Resin Swelling
(e.g., 2-Chlorotrityl chloride resin in DCM)

2. Coupling of Fmoc-His(Trt)-OH

3. Fmoc Deprotection
(20% Piperidine in DMF)

4. Coupling of Fmoc-Ala-OH

5. Fmoc Deprotection

6. Cleavage from Resin
(TFA/TIS/H₂O cocktail)

7. Purification
(RP-HPLC)

8. Characterization
(Mass Spectrometry, NMR)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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